2-azido-2,3-dihydro-1H-indene

• IUPAC Name: 2-azido-2,3-dihydro-1H-indene
• InChI: InChI=1S/C9H9N3/c10-12-11-9-5-7-3-1-2-4-8(7)6-9/h1-4,9H,5-6H2
• InChI Key: JBTWHOQSNDVASP-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC2=CC=CC=C21)N=[N+]=[N-]
• Molecular Formula: C9H9N3
• DSSTOX Substance ID: DTXSID80479856
• Molecular Weight: 159.19 g/mol
• CAS No.: 180260-72-4

Description

2-azido-2,3-dihydro-1H-indene is a useful research compound. Its molecular formula is C9H9N3 and its molecular weight is 159.19 g/mol. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure and Vibrational Studies

2,3-Dihydro-1H-indene, a hydrocarbon petrochemical compound, and its derivatives have been studied for their molecular structures and vibrational characteristics. Using density functional theory calculations, the equilibrium geometries and harmonic frequencies of these molecules have been analyzed, revealing non-planar optimized molecular skeletons. This research suggests that derivatives like 1H-indene-1,3(2H)-dione are more reactive and polar than 2,3-dihydro-1H-indene, impacting their potential applications in various chemical and pharmaceutical processes (Prasad et al., 2010).

Synthesis and Structural Analysis

Research on the synthesis and structural analysis of 2,3-dihydro-1H-indene derivatives has contributed significantly to the understanding of their potential applications. For instance, studies involving the synthesis of indene derivatives via electrophilic cyclization and the analysis of their NMR spectra have provided insights into their molecular properties and potential uses in organic synthesis and medicinal chemistry (Khan & Wirth, 2009), (Jovanović et al., 2001).

Pharmaceutical Applications

Several studies have explored the use of 2,3-dihydro-1H-indene derivatives in pharmaceutical applications. For example, the synthesis of dispiro[1H-indene-2,3'-pyrrolidine-2',3''-[3H]indole]-1,2''(1''H)-diones exhibited promising anti-tumor activity, demonstrating the potential of these compounds in developing new cancer therapies (Girgis, 2009). Additionally, the absolute configuration of (+)-cis-2,3-dihydro-2-[(methylamino)methyl]-1- [4-(trifluoromethyl)phenoxy]-1H-indene hydrochloride, a serotonin uptake inhibitor, has been determined, highlighting the role of 2,3-dihydro-1H-indene derivatives in the development of neurological drugs (Michals & Smith, 1993).

Corrosion Inhibition and Material Science

The anti-corrosive behavior of indanone derivatives on mild steel in hydrochloric acid solution was investigated, showing that these compounds possess good inhibiting properties. This research opens avenues for the application of 2,3-dihydro-1H-indene derivatives in corrosion prevention and materials science (Saady et al., 2018).

Mechanism of Action

Target of Action

The primary target of 2-azido-2,3-dihydro-1H-indene is the Discoidin Domain Receptor 1 (DDR1) . DDR1 is a receptor tyrosine kinase that binds to and is activated by collagens, which are major components of the extracellular matrix (ECM). DDR1 plays a crucial role in various cellular processes, including cell proliferation, adhesion, migration, and matrix remodeling .

Mode of Action

This compound interacts with DDR1, binding with a Kd value of 5.9 nM and suppressing the kinase activity with an IC50 value of 14.9 nM . This interaction inhibits collagen-induced DDR1 signaling, leading to changes in cellular processes such as epithelial-mesenchymal transition .

Biochemical Pathways

The inhibition of DDR1 signaling by this compound affects several biochemical pathways. DDR1 is involved in various cellular signaling pathways, and its dysregulation can lead to metastatic cancer progressions . By inhibiting DDR1, this compound can potentially disrupt these pathways and their downstream effects.

Pharmacokinetics

Its potent inhibition of ddr1 and its promising in vivo therapeutic efficacy suggest that it may have favorable bioavailability .

Result of Action

The action of this compound results in the potent inhibition of collagen-induced DDR1 signaling and epithelial-mesenchymal transition . It also suppresses the colony formation of pancreatic cancer cells in a dose-dependent manner . In orthotopic mouse models of pancreatic cancer, it exhibits promising in vivo therapeutic efficacy .

Biochemical Analysis

Biochemical Properties

2-azido-2,3-dihydro-1H-indene plays a significant role in biochemical reactions, particularly in the inhibition of specific enzymes. It has been shown to interact with discoidin domain receptor 1 (DDR1), a receptor tyrosine kinase involved in various cellular processes . The interaction between this compound and DDR1 results in the inhibition of DDR1’s kinase activity, which can affect cell signaling pathways and cellular functions .

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. This compound influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, it has been observed to inhibit collagen-induced DDR1 signaling and epithelial-mesenchymal transition (EMT) in pancreatic cancer cells . This inhibition can lead to reduced cell proliferation, migration, and invasion, highlighting its potential as a therapeutic agent in cancer treatment .

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules and enzyme inhibition. The compound binds to DDR1, inhibiting its kinase activity and subsequently affecting downstream signaling pathways . This inhibition can lead to changes in gene expression and cellular behavior, contributing to its therapeutic potential .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The compound’s stability and degradation are crucial factors in its long-term effects on cellular function. Studies have shown that this compound remains stable under specific conditions, allowing for prolonged inhibition of DDR1 activity . Its degradation over time can influence its efficacy and the duration of its effects .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound effectively inhibits DDR1 activity without causing significant adverse effects . At higher doses, toxic or adverse effects may be observed, highlighting the importance of dosage optimization in therapeutic applications .

Metabolic Pathways

This compound is involved in specific metabolic pathways, interacting with enzymes and cofactors that influence its activity and function. The compound’s interaction with DDR1 and its subsequent inhibition of kinase activity are key aspects of its metabolic role . These interactions can affect metabolic flux and metabolite levels, contributing to its overall biochemical effects .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. These interactions influence the compound’s localization and accumulation, affecting its activity and function . Understanding these transport mechanisms is crucial for optimizing its therapeutic potential .

Subcellular Localization

The subcellular localization of this compound plays a significant role in its activity and function. The compound is directed to specific compartments or organelles through targeting signals or post-translational modifications . This localization can influence its interactions with biomolecules and its overall biochemical effects .